Cas no 1206227-46-4 (tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 1206227-46-4
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• MDL: MFCD17018789
• CID: 4562901
• PubChem ID: 97685047
• Update Time: 2025-06-13

tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4S)-4-I-PROPYL-1,2,3-OXATHIAZOLIDINE-2,2-DIOXIDE-3-CARBOXYLICACIDT-BUTYLESTER,MIN.97%
• (4S)-4-i-Propyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester, min. 97%
• (S)-3-Boc-4-isopropyl-1,2,3-oxathiazolidine 2,2-dioxide
• (4S)-2,2-Dioxido-4- isopropyl -1,2,3-oxathiazolidine, N-BOC protected
• (S)-3-Boc-4-isopropyl-2,2-dioxo-[1,2,3]oxathiazolidine
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-(1-methylethyl)-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• tert-butyl (4S)-2,2-dioxo-4-(propan-2-yl)-1,2lambda6,3-oxathiazolidine-3-carboxylate
• tert-butyl (S)-4-isopropyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• (S)-tert-Butyl 4-isopropyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (S)-tert-Butyl4-isopropyl-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• 1206227-46-4
• EN300-7415566
• TERT-BUTYL (4S)-4-ISOPROPYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
• (4S)-2,2-Dioxido-4-isopropyl-1,2,3-oxathiazolidine, n-boc protected
• (4S)-2,2-Dioxido-4-isopropyl -1,2,3-oxathiazolidine, N-Boc protected
• tert-butyl (4S)-2,2-dioxo-4-propan-2-yloxathiazolidine-3-carboxylate
• MFCD17018789
• P12123
• CS-0056856
• (4S)-4-i-Propyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester

• MDL： MFCD17018789
• Inchi： 1S/C10H19NO5S/c1-7(2)8-6-15-17(13,14)11(8)9(12)16-10(3,4)5/h7-8H,6H2,1-5H3/t8-/m1/s1
• InChI Key： FWEXSIHWPAKSOP-MRVPVSSYSA-N
• SMILES： O1C[C@H](C(C)C)N(C(OC(C)(C)C)=O)S1(=O)=O

Computed Properties

• Exact Mass: 265.09839388g/mol
• Monoisotopic Mass: 265.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate

Recent Advances in the Application of tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS: 1206227-46-4) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS: 1206227-46-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral oxathiazolidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in facilitating stereoselective transformations, enabling the efficient construction of complex molecular architectures with high enantiomeric purity.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of this compound in the synthesis of novel cysteine protease inhibitors. The tert-butyloxycarbonyl (Boc) protected oxathiazolidine scaffold provided a robust platform for introducing diverse pharmacophores while maintaining excellent chiral integrity. The study reported a 92% yield in the key coupling reaction, underscoring the synthetic efficiency of this intermediate. Furthermore, the resulting inhibitors exhibited nanomolar potency against cathepsin B, a target implicated in cancer metastasis and inflammatory diseases.

Structural analysis through X-ray crystallography revealed that the isopropyl group at the 4-position of the oxathiazolidine ring induces optimal steric hindrance, preventing racemization during subsequent synthetic steps. This characteristic makes 1206227-46-4 particularly valuable for pharmaceutical applications where chirality is crucial for biological activity. Computational modeling studies have further confirmed that the dioxo moiety enhances hydrogen bonding interactions with target enzymes, contributing to improved binding affinity.

Recent patent filings (WO2023/154672) have expanded the application scope of this compound to peptide mimetic development. The inventors utilized 1206227-46-4 as a constrained proline analog, demonstrating its ability to stabilize β-turn structures in cyclic peptides while improving metabolic stability. This innovation addresses a major challenge in peptide drug development, where conformational flexibility often leads to poor pharmacokinetic properties.

In the context of green chemistry advancements, a 2024 study in ACS Sustainable Chemistry & Engineering reported an improved synthetic route for 1206227-46-4 that reduces solvent waste by 65% compared to traditional methods. The new protocol employs biocatalytic resolution for the introduction of chirality, achieving 99% ee with significantly reduced environmental impact. This development aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Emerging applications in radiopharmaceuticals have also been reported, where the oxathiazolidine scaffold serves as a chelating platform for diagnostic isotopes. The tert-butyl group provides convenient deprotection chemistry for subsequent conjugation with targeting vectors, as demonstrated in recent PET tracer development for neurodegenerative disease imaging (Nature Communications, 2024).

As research continues, the unique properties of tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate position it as a multifaceted tool in drug discovery. Its combination of synthetic accessibility, chiral stability, and structural versatility makes it particularly valuable for addressing current challenges in targeted therapy development. Future directions may explore its potential in covalent inhibitor design and as a scaffold for PROTAC molecules, where its rigid structure could offer advantages in ternary complex formation.